Cas no 1565025-79-7 (Tert-Butyl pyridazine-4-carboxylate)

• Product Name: Tert-Butyl pyridazine-4-carboxylate
• CAS No: 1565025-79-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4780196
• PubChem ID: 92134638
• Update Time: 2025-05-24

Tert-Butyl pyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl pyridazine-4-carboxylate
• CC(C)(C)OC(=O)c1ccnnc1
• Tert-Butyl pyridazine-4-carboxylate

• Inchi： 1S/C9H12N2O2/c1-9(2,3)13-8(12)7-4-5-10-11-6-7/h4-6H,1-3H3
• InChI Key： FJJPUHGMSQKCSC-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=NC=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Tert-Butyl pyridazine-4-carboxylate

Tert-Butyl Pyridazine-4-Carboxylate: A Comprehensive Overview

Tert-Butyl Pyridazine-4-Carboxylate (CAS No. 1565025-79-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its pyridazine ring substituted with a tert-butyl carboxylate group, exhibits unique chemical properties that make it an invaluable tool in modern research and industrial applications. Recent advancements in synthetic methodologies and its integration into cutting-edge materials have further solidified its importance in the scientific community.

The molecular structure of tert-butyl pyridazine-4-carboxylate is defined by a pyridazine ring system, which consists of two nitrogen atoms in a six-membered aromatic ring. The substitution at the 4-position with a tert-butyl carboxylate group introduces steric bulk and electronic effects that influence its reactivity and stability. This structure not only enhances its thermal stability but also renders it amenable to various chemical transformations, making it a preferred substrate in organic synthesis.

Recent studies have highlighted the role of tert-butyl pyridazine-4-carboxylate as a key intermediate in the synthesis of advanced materials. For instance, researchers have employed this compound as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional porosity and catalytic activity. The ability of this compound to participate in nucleophilic aromatic substitution reactions has been exploited to create highly functionalized COFs with applications in gas storage and catalysis.

In the realm of pharmacology, tert-butyl pyridazine-4-carboxylate has been investigated for its potential as a bioisostere in drug design. Its unique electronic properties and structural features make it an attractive candidate for replacing or modifying existing drug scaffolds, potentially leading to novel therapeutic agents with improved pharmacokinetic profiles. Recent computational studies have demonstrated its compatibility with various biological targets, paving the way for further exploration in medicinal chemistry.

The synthesis of tert-butyl pyridazine-4-carboxylate typically involves multi-step processes that leverage modern synthetic techniques. One common approach involves the Friedel-Crafts acylation of pyridazine derivatives followed by subsequent functionalization to introduce the tert-butyl group. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production.

From an environmental standpoint, tert-butyl pyridazine-4-carboxylate has been studied for its biodegradation potential under various conditions. Research indicates that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways, yielding less complex intermediates. These findings are crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, tert-butyl pyridazine-4-carboxylate stands as a testament to the ingenuity of modern chemistry. Its diverse applications across multiple disciplines underscore its significance as a multifaceted compound with vast potential for future innovations. As research continues to uncover new facets of its properties and applications, this compound will undoubtedly remain at the forefront of chemical research and development.